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Compound of Interest

Compound Name: Boc-NH-PEG15-C2-acid

Cat. No.: B11937708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols, handling procedures, and experimental

methodologies for Boc-NH-PEG15-C2-acid, a heterobifunctional linker crucial in

bioconjugation, drug delivery, and proteomics. While specific toxicological data for this

molecule is not extensively published, the information presented is based on safety data sheets

(SDS) and technical documents for structurally similar Boc-protected polyethylene glycol (PEG)

acid derivatives. Adherence to standard laboratory safety practices is paramount.

Chemical and Physical Properties
Quantitative data for Boc-NH-PEG15-C2-acid is not readily available. The following table

summarizes the known properties of similar Boc-NH-PEG-acid compounds and general

characteristics of PEG derivatives. These values should be considered as estimates.
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Property Data Source Analogue

Appearance
White to off-white solid or waxy

solid
General PEG derivatives

Molecular Weight ~800 - 900 g/mol (Calculated) N/A

Solubility

Soluble in water, aqueous

buffers, DMF, DMSO,

Chloroform, Methylene

Chloride. Less soluble in

alcohols and Toluene.

Insoluble in ether.

Boc-NH-PEG-NH2[1]

Storage Temperature -20°C for long-term storage. General PEG derivatives

Density ~1.125 g/mL General PEG derivatives[1]

Safety and Hazard Information
Boc-NH-PEG15-C2-acid is not classified as a hazardous substance according to the Globally

Harmonized System (GHS). However, as with any chemical reagent, caution should be

exercised.

Hazard Identification
Based on data for similar compounds, potential hazards include:

Skin Irritation: May cause skin irritation upon prolonged or repeated contact.

Eye Irritation: May cause eye irritation.

Inhalation: May be harmful if inhaled, potentially causing respiratory tract irritation.

Ingestion: May be harmful if swallowed.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. If irritation persists, seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.

Personal Protective Equipment (PPE)
PPE Type Specification

Eye/Face Protection
Chemical safety goggles or glasses with side-

shields.

Skin Protection
Chemical-resistant gloves (e.g., nitrile) and a lab

coat.

Respiratory Protection

Not generally required under normal use with

adequate ventilation. If dust or aerosols are

generated, use a NIOSH-approved respirator.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Boc-NH-PEG15-C2-acid
and ensure laboratory safety.
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Handling: Handle in a well-ventilated area, preferably in a fume hood, to minimize inhalation

exposure. Avoid generating dust. Prevent contact with skin, eyes, and clothing. Wash hands

thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry place. For long-term stability,

storage at -20°C is recommended. Protect from moisture and light. Before use, allow the

container to warm to room temperature to prevent moisture condensation. After use,

consider backfilling the container with an inert gas like argon or nitrogen.

Experimental Protocols and Workflows
Boc-NH-PEG15-C2-acid is a versatile linker used in multi-step bioconjugation processes. The

general workflow involves the activation of the terminal carboxylic acid for conjugation to an

amine-containing molecule, followed by the deprotection of the Boc group to reveal a primary

amine for subsequent reactions.

General Workflow for Bioconjugation
The following diagram illustrates the general workflow for utilizing Boc-NH-PEG15-C2-acid in a

bioconjugation experiment.
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General Bioconjugation Workflow

Start: Boc-NH-PEG15-C2-acid

Activate Carboxylic Acid
(e.g., with EDC/NHS)

Conjugate to Amine-Containing Molecule
(e.g., Protein, Peptide)

Purify PEGylated Conjugate

Deprotect Boc Group
(e.g., with TFA)

Purify Final Conjugate

End: Functionalized Molecule
with PEG Linker and Terminal Amine

Click to download full resolution via product page

Caption: General workflow for bioconjugation using Boc-NH-PEG15-C2-acid.

Detailed Protocol: Activation of Carboxylic Acid and
Conjugation to a Protein
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This protocol describes the activation of the terminal carboxylic acid of Boc-NH-PEG15-C2-
acid using EDC/NHS chemistry and subsequent conjugation to a primary amine on a protein.

Materials:

Boc-NH-PEG15-C2-acid

Target protein in an amine-free buffer (e.g., PBS, pH 7.4)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysuccinimide (NHS) or Sulfo-NHS

Activation Buffer (e.g., MES buffer, pH 6.0)

Quenching solution (e.g., 1 M Tris-HCl, pH 8.0 or hydroxylamine)

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Purification columns (e.g., size-exclusion chromatography)

Procedure:

Reagent Preparation:

Prepare a stock solution of Boc-NH-PEG15-C2-acid in anhydrous DMF or DMSO.

Prepare fresh stock solutions of EDC and NHS in the Activation Buffer immediately before

use.

Activation of Boc-NH-PEG15-C2-acid:

In a reaction vessel, dissolve Boc-NH-PEG15-C2-acid in the Activation Buffer.

Add a molar excess of EDC and NHS to the solution. A typical molar ratio is 1:1.5:1.5

(PEG-acid:EDC:NHS).

Incubate the reaction for 15-30 minutes at room temperature to form the amine-reactive

NHS ester.
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Conjugation to Protein:

Add the activated Boc-NH-PEG-NHS ester solution to the protein solution in PBS buffer.

The molar ratio of the PEG linker to the protein will depend on the desired degree of

PEGylation and should be optimized.

Allow the reaction to proceed for 1-2 hours at room temperature or overnight at 4°C with

gentle stirring.

Quenching:

Add the quenching solution to the reaction mixture to stop the reaction by consuming any

unreacted NHS esters.

Purification:

Purify the PEGylated protein from excess reagents and byproducts using an appropriate

method, such as size-exclusion chromatography or dialysis.
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EDC/NHS Activation and Conjugation Protocol

Activation

Conjugation

Termination & Purification

Dissolve Boc-NH-PEG15-C2-acid
in Activation Buffer

Add EDC and NHS

Incubate to form NHS ester

Add activated PEG-NHS
to Protein Solution

Incubate to form Amide Bond

Quench Reaction

Purify PEGylated Protein

Click to download full resolution via product page

Caption: Step-by-step workflow for EDC/NHS activation and protein conjugation.
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Detailed Protocol: Boc Group Deprotection
This protocol outlines the removal of the Boc protecting group to expose the terminal primary

amine.

Materials:

Purified Boc-protected PEGylated conjugate

Trifluoroacetic acid (TFA)

Anhydrous Dichloromethane (DCM)

Purification columns

Procedure:

Reaction Setup:

Dissolve the purified Boc-protected PEGylated conjugate in anhydrous DCM.

Add a solution of TFA in DCM (typically 20-50% v/v).

Incubate at room temperature for 30-60 minutes.

Solvent Removal:

Remove the TFA and DCM under a stream of nitrogen or by rotary evaporation.

Purification:

Purify the deprotected conjugate to remove any residual TFA and byproducts using an

appropriate method such as size-exclusion chromatography or dialysis against a neutral

buffer.
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Boc Deprotection Workflow

Dissolve Boc-PEG-Conjugate
in anhydrous DCM

Add TFA/DCM solution

Incubate at Room Temperature

Remove Solvents

Purify Deprotected Conjugate

Click to download full resolution via product page

Caption: Workflow for the removal of the Boc protecting group.

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. Do not allow

the material to enter drains or waterways. Contaminated packaging should be treated as the

chemical itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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